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Compound of Interest

Compound Name: Mycalolide b

Cat. No.: B1259664 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Mycalolide B, a potent marine macrolide toxin. Adherence to these procedures is critical to

ensure the safety of all laboratory personnel. Mycalolide B's mechanism of action as a potent

actin depolymerizing agent necessitates stringent handling protocols to prevent accidental

exposure.

Key Physical and Chemical Properties
Quantitative data for Mycalolide B is summarized below. It is important to note that

comprehensive toxicological data, such as LD50 values and occupational exposure limits, are

not readily available for this compound, underscoring the need for cautious handling.
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Property Value Source

Molecular Formula C₅₂H₇₄N₄O₁₇ AG Scientific

Molecular Weight 1027.2 g/mol AG Scientific

Appearance Solid AG Scientific

Boiling Point 1042.3°C AG Scientific

Melting Point No data available -

Flash Point 584.2°C AG Scientific

Solubility
Soluble in DMSO (up to 20

mg/ml)
Tribioscience

Storage Store at -20°C AG Scientific

Occupational Exposure Limits Not established AG Scientific

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure to Mycalolide B. The following PPE is mandatory when handling this compound:

Eye and Face Protection: Tight-sealing safety goggles are required to protect against

splashes or airborne particles.[1] A face shield should be worn in conjunction with goggles

when there is a significant risk of splashing.

Skin and Body Protection: A laboratory coat must be worn at all times. For handling larger

quantities or when there is a risk of significant contamination, consider a disposable

chemical-resistant suit. Wear protective gloves and clothing.[1]

Hand Protection: Chemical-resistant gloves are essential. While specific compatibility data

for Mycalolide B is not available, high-quality nitrile gloves are a suitable initial choice for

handling the compound, particularly when dissolved in DMSO. It is crucial to change gloves

immediately if they become contaminated. For prolonged or high-risk procedures, consider

double-gloving.
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Respiratory Protection: All work with solid Mycalolide B that may generate dust, and any

handling of solutions that could produce aerosols, must be conducted in a certified chemical

fume hood. If a fume hood is not available or if exposure limits are exceeded, NIOSH/MSHA-

approved respiratory protection should be worn.[1] For high airborne contaminant

concentrations, a positive-pressure supplied-air respirator may be necessary.[1]

Safe Handling and Operational Plan
A systematic approach to handling Mycalolide B will minimize the risk of exposure. The

following workflow outlines the key stages of a safe operational plan.
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Mycalolide B Safe Handling Workflow

Experimental Protocols
Working with Solid Mycalolide B:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within a chemical fume hood by covering the surface with absorbent, disposable

bench paper.

Weighing: Use an analytical balance within the fume hood. Handle the solid with care to

avoid generating dust. Use appropriate tools (e.g., non-sparking spatula).

Solubilization: If dissolving in a solvent, add the solvent to the solid slowly and cap the

container promptly.

Working with Mycalolide B Solutions:

Handling: All manipulations of Mycalolide B solutions should be performed within a chemical

fume hood. Use caution to avoid splashes and aerosol generation.

Storage: Store solutions in clearly labeled, tightly sealed containers at -20°C. Solutions in

DMSO may be stored for up to 3 months.

Spill Management and Disposal Plan
In the event of a spill, immediate and appropriate action is crucial.

Spill Cleanup:

Evacuate: Alert others in the area and evacuate if necessary.

Assess: Evaluate the extent of the spill and the associated risks. Do not attempt to clean a

large spill without proper training and equipment.

Contain: For a small spill, cover with an absorbent material to prevent spreading.

Clean: Use personal protective equipment as required.[1] For a powder spill, cover with a

plastic sheet or tarp to minimize spreading and keep the powder dry.[1] Mechanically take up

the material and place it in an appropriate container for disposal, avoiding the creation of

dust.[1] Clean the contaminated surface thoroughly.[1]

Decontaminate: Decontaminate the area with a suitable cleaning agent.
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Waste Disposal:

All waste contaminated with Mycalolide B, including empty containers, used PPE, and spill

cleanup materials, must be treated as hazardous waste.

Segregation: Collect all Mycalolide B waste in a designated, labeled, and sealed container.

Labeling: Clearly label the waste container as "Hazardous Waste: Mycalolide B."

Disposal: Disposal should be in accordance with all applicable regional, national, and local

laws and regulations.[1] Do not dispose of Mycalolide B down the drain.

First Aid Measures
In case of accidental exposure, follow these procedures immediately:

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing any

contact lenses. Keep the eye wide open while rinsing. Call a physician immediately.[1]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Never give anything by mouth to an unconscious person. Drink plenty of water.[1]

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling the potent marine toxin, Mycalolide B, and ensure a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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